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Compound of Interest

Compound Name: D-Lactose monohydrate

Cat. No.: B7804260 Get Quote

Technical Support Center: Pharmaceutical
Excipients - Lactose
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals encountering issues

related to lactose as a pharmaceutical excipient.

Troubleshooting Guides
This section addresses specific experimental issues in a question-and-answer format.

Issue 1: My tablets are breaking apart at the edges (chipping) or splitting into layers

(lamination/capping) during compression.

Question: What are the common causes of tablet capping, lamination, or chipping when

using a lactose-based formulation, and how can I resolve them?

Answer: These mechanical failures often stem from issues in formulation, tooling, or machine

operation. Here are the primary causes and corrective actions:

Cause: Air Entrapment: Excessive air trapped within the powder blend can be compressed

and then expand upon ejection, causing the tablet to split.[1][2]
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Solution: Optimize pre-compression force to expel air before the main compression

event. Reducing the turret speed can also increase dwell time, allowing more air to

escape.[3][4] Consider using tapered dies to facilitate air evacuation.

Cause: Formulation Issues:

Too Many Fines: An excess of fine particles in the granulation can lead to poor bonding

and air entrapment.[3]

Solution: Adjust the granulation process to achieve a more uniform particle size

distribution.

Inadequate Binder: Insufficient or inappropriate binder results in weak granule cohesion.

Solution: Increase the amount of binder or select a binder with better cohesive

properties for your API and excipient blend.

Improper Lubrication: Too much hydrophobic lubricant (e.g., magnesium stearate) can

create a film around particles, hindering proper bonding.[3]

Solution: Optimize the lubricant concentration and blending time. Ensure even

distribution without over-mixing.

Cause: High Elastic Recovery: The formulation may be deforming elastically and then

recovering its shape upon ejection, leading to stress fractures.

Solution: Incorporate a plastic excipient, like microcrystalline cellulose, which deforms

plastically and reduces the overall elastic recovery of the tablet.

Cause: Tooling and Press Settings:

Worn or Damaged Tooling: Worn punch tips or damaged die walls can cause uneven

pressure distribution and lead to defects.[4]

Solution: Regularly inspect and replace worn or damaged punches and dies. Ensure

proper alignment.
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Excessive Compression Force: Too high a compression force can build up internal

stress that is released upon ejection.[4]

Solution: Reduce the main compression force to a level that still achieves the target

hardness without causing lamination.

Troubleshooting Workflow for Tablet Capping and Lamination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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